Cas no 2168383-41-1 (3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2168383-41-1
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 6385714
• PubChem ID: 165502980
• Update Time: 2025-05-26

3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid
• 2168383-41-1
• EN300-1460911

• Inchi： 1S/C10H9F2NO2/c11-10(12)5-9(6-10,8(14)15)7-3-1-2-4-13-7/h1-4H,5-6H2,(H,14,15)
• InChI Key： ZGHFFBJEUHCKOS-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=CC=CN=2)C1)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3,3-Difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic Acid (CAS: 2168383-41-1)

3,3-Difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid (CAS: 2168383-41-1) has emerged as a promising compound in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structure, characterized by a cyclobutane ring with two fluorine atoms and a pyridine moiety, offers distinct advantages in drug design. Fluorination is known to enhance metabolic stability and bioavailability, while the pyridine ring can participate in key interactions with biological targets. Recent synthetic methodologies have improved the efficiency of producing 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid, enabling more extensive exploration of its applications. These advancements are particularly relevant in the development of small-molecule inhibitors and modulators for various disease targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a building block for kinase inhibitors. The study demonstrated that derivatives of 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid exhibited selective inhibition against specific kinases involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to validate the compound's binding affinity and functional effects, providing a foundation for further optimization.

Another significant development involves the compound's application in positron emission tomography (PET) imaging. A recent preprint on bioRxiv described the synthesis of a fluorine-18 labeled analog of 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid for use as a radiotracer. Preliminary results indicated favorable pharmacokinetics and target engagement, suggesting its potential for non-invasive imaging of certain neurological disorders. This application leverages the compound's inherent fluorine atoms, which can be replaced with radioactive isotopes without significantly altering its chemical properties.

From a safety and toxicology perspective, recent in vitro and in vivo studies have provided valuable data on the compound's pharmacological profile. Research published in Toxicology Reports (2024) examined the acute and subchronic toxicity of 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid in rodent models. The results indicated a favorable safety margin at therapeutic doses, with no significant organ toxicity observed. These findings support further development of the compound for potential clinical applications.

Looking ahead, several research groups are exploring the incorporation of 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid into more complex drug candidates. Its versatility as a scaffold for medicinal chemistry makes it particularly valuable in fragment-based drug discovery approaches. Ongoing studies are investigating its potential in targeting protein-protein interactions, which have traditionally been challenging to address with small molecules. The compound's rigid yet modifiable structure offers unique opportunities for designing selective inhibitors in this space.

In conclusion, 3,3-difluoro-1-(pyridin-2-yl)cyclobutane-1-carboxylic acid (CAS: 2168383-41-1) represents an important chemical entity in contemporary drug discovery efforts. Recent research has expanded our understanding of its synthetic accessibility, biological activities, and potential therapeutic applications. As investigations continue, this compound is likely to play an increasingly significant role in the development of novel pharmacological agents across multiple disease areas.